Cas no 114872-87-6 (3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 114872-87-6
• MF: C₁₂H₁₂F₃NO₃S
• MW: 307.288792610168
• CID: 5630745
• PubChem ID: 13876136
• Update Time: 2025-10-31

3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 114872-87-6
• EN300-28291626
• 3-[4-(methylsulfanyl)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid
• 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H12F3NO3S/c1-20-8-4-2-7(3-5-8)6-9(10(17)18)16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)
• InChI Key： VHKVQYKXEOWHDA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 307.04899890g/mol
• Monoisotopic Mass: 307.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Research Briefing on 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 114872-87-6)

Recent studies on 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 114872-87-6) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique trifluoroacetamido and methylsulfanyl functional groups, has garnered attention for its role in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The growing interest in this molecule stems from its structural versatility and its ability to interact with various biological targets, making it a valuable scaffold in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the compound's stability under physiological conditions, which is critical for its potential application in vivo. Additionally, the team investigated its inhibitory effects on specific enzymes involved in inflammatory pathways, revealing promising activity at micromolar concentrations.

Further research has focused on the derivatization of 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid to enhance its bioactivity and selectivity. A recent preprint on bioRxiv detailed the synthesis of a series of analogs, where modifications to the phenyl ring and the trifluoroacetamido group were explored. Preliminary results indicated that certain derivatives exhibited improved binding affinity to target proteins, as confirmed by molecular docking studies and surface plasmon resonance (SPR) assays. These findings suggest that the compound's core structure can be optimized for specific therapeutic applications.

In the context of drug development, 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid has been evaluated for its pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition reported on the compound's metabolic stability and plasma protein binding. The results indicated moderate clearance rates and high plasma protein binding, which could influence its dosing regimen in clinical settings. The study also highlighted the need for further optimization to improve oral bioavailability, a common challenge in the development of small-molecule therapeutics.

Beyond its pharmacological potential, the compound has also been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology described its use as a probe to study protein-ligand interactions. By incorporating fluorescent tags, researchers were able to visualize the compound's distribution in cellular models, providing insights into its subcellular localization and mechanism of action. This application underscores the compound's utility as a tool for understanding biological processes at the molecular level.

In conclusion, 3-4-(methylsulfanyl)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 114872-87-6) represents a promising candidate for further research in drug discovery and chemical biology. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable asset in the development of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic profile and exploring its potential in targeted therapies for diseases such as cancer and inflammation.